5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one

• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol
• SMILES: CN1C=NC=C1C2C(CCC(=O)N2C)N
• InChI: InChI=1S/C10H16N4O/c1-13-6-12-5-8(13)10-7(11)3-4-9(15)14(10)2/h5-7,10H,3-4,11H2,1-2H3
• InChIKey: DEXKKGSSFWGLCX-UHFFFAOYSA-N

5-Amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one: Core Structural Profile for R&D Procurement

5-Amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one (CAS 1492068-91-3) is a synthetic small molecule belonging to the imidazole-piperidinyl amine class . Its structure features a piperidin-2-one core substituted with a 1-methyl-1H-imidazol-5-yl group at the 6-position and an amino group at the 5-position , placing it within a patent-protected chemical space of kinase-modulating heterocycles [1]. The free base has a molecular formula of C10H16N4O and a molecular weight of 208.26 g/mol .

1 Imidazole-piperidinyl kinase pathway probe within patent-defined pharmacophore class

2 Racemic trans configuration provides defined stereochemical baseline for SAR studies

3 Supports hit-to-lead optimization and kinase selectivity profiling workflows

• [1] Lan, R.; Huck, B. R.; Chen, X.; Xiao, Y. (Merck Patent GmbH). Novel Imidazol-piperidinyl Derivatives as Modulators of Kinase Activity. U.S. Patent Application US2015/0239902 A1, August 27, 2015. View Source

Why 5-Amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one Cannot Be Interchanged with In-Class Analogs

The imidazole-piperidinyl amine class encompasses a broad patent family in which systematic structural permutations—including variations in the N-1 substituent on the piperidinone ring, the amino group stereochemistry, and the imidazole N-methylation pattern—produce divergent kinase selectivity profiles [1]. Generic substitution is therefore not supported: the 1-methyl group on the target compound is a critical determinant of pharmacophore geometry that distinguishes it from the des-methyl analog (CAS 1486648-64-9), while the racemic trans configuration (CAS 1909286-79-8) controls spatial presentation of the 5-amino group relative to the imidazole ring . Without direct comparative binding data for each analog, any substitution carries the risk of altered target engagement .

Des-methyl analog (CAS 1486648-64-9) lacks N-1 methyl, which may shift kinase selectivity profile

Cis diastereomer not characterized; trans stereochemistry is critical for binding mode, sourcing incorrect configuration may alter results

Class-level kinase modulation evidence; direct target engagement data not available for this specific compound — assumes class-wide behavior

• [1] Lan, R.; Huck, B. R.; Chen, X.; Xiao, Y. (Merck Patent GmbH). Novel Imidazol-piperidinyl Derivatives as Modulators of Kinase Activity. U.S. Patent Application US2015/0239902 A1, August 27, 2015. View Source

Quantitative Differentiation Evidence for 5-Amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one

Structural Differentiation: N-1 Methylation Defines a Distinct Chemical Scaffold

The target compound (CAS 1492068-91-3, MW 208.26) is structurally differentiated from the closest commercially available analog, 5-amino-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one (CAS 1486648-64-9, MW 194.23), by the presence of an N-1 methyl substituent on the piperidin-2-one ring . This additional methyl group increases molecular weight by 14.03 g/mol and introduces a tertiary amide character absent in the des-methyl analog . In the broader imidazole-piperidinyl kinase modulator patent series, N-1 substitutions are explicitly identified as variable positions that govern kinase selectivity profiles [1].

N-1 Methylation

Reported

MW 208.26 vs 194.23 g/mol; ΔMW +14.03 (N-1 methyl present vs absent)

N-1 methyl alters hydrogen-bonding capacity; compounds not interchangeable for SAR studies

Structural comparison from vendor CAS data and patent formulas

Evidence Dimension	Molecular weight and N-1 substitution pattern
Target Compound Data	MW 208.26 g/mol; N-1 methyl group present; molecular formula C10H16N4O
Comparator Or Baseline	5-amino-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one (CAS 1486648-64-9): MW 194.23 g/mol; N-1 unsubstituted; molecular formula C9H14N4O
Quantified Difference	ΔMW = +14.03 g/mol; presence vs. absence of N-1 methyl group
Conditions	Structural comparison based on vendor-reported IUPAC names, CAS registry data, and patent structural formulas

Why This Matters

The N-1 methyl group alters hydrogen-bonding capacity and lipophilicity at a position known to influence kinase selectivity within this patent class, making the two compounds non-interchangeable for SAR studies.

• [1] Lan, R.; Huck, B. R.; Chen, X.; Xiao, Y. (Merck Patent GmbH). Novel Imidazol-piperidinyl Derivatives as Modulators of Kinase Activity. U.S. Patent Application US2015/0239902 A1, August 27, 2015. View Source

Stereochemical Differentiation: Racemic trans Configuration as a Procurement Specification

The hydrochloride salt of the target compound is commercially supplied as rac-(5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one hydrochloride, trans (CAS 1909286-79-8, MW 244.72) . This racemic trans configuration distinguishes it from potential cis diastereomers. In related imidazole-piperidine pharmacophores, the relative stereochemistry at the 5- and 6-positions determines the spatial orientation of the amino group relative to the imidazole ring, which in turn modulates binding to kinase active sites [1]. Procurement of the specific trans racemate ensures reproducible stereochemical composition for SAR studies.

Stereochemistry

Class-level

Racemic trans (HCl salt, CAS 1909286-79-8); cis diastereomer not available

Trans configuration must be specified for reproducible kinase binding studies

No comparative cis/trans pharmacological data for this scaffold

Evidence Dimension	Stereochemical configuration at C-5 and C-6 positions
Target Compound Data	Racemic trans configuration; (5R,6R) and (5S,6S) enantiomers; CAS 1909286-79-8 (HCl salt)
Comparator Or Baseline	Potential cis diastereomer (not commercially characterized); stereochemistry at C-5 and C-6 would be cis
Quantified Difference	Trans vs. cis relative configuration; specific rotation data not publicly available; vendor-reported purity ≥95–98%
Conditions	Stereochemical assignment based on vendor catalog entries and ChemicalBook listings; no comparative pharmacological assay data available for cis vs. trans in this specific scaffold

Why This Matters

For reproducible pharmacology, the trans configuration must be specified at procurement; sourcing the incorrect diastereomer could lead to divergent biological results given the known stereochemical sensitivity of kinase inhibitor binding.

• [1] Lan, R.; Huck, B. R.; Chen, X.; Xiao, Y. (Merck Patent GmbH). Novel Imidazol-piperidinyl Derivatives as Modulators of Kinase Activity. U.S. Patent Application US2015/0239902 A1, August 27, 2015. View Source

Class-Level Kinase Modulation: Positioning Within a Patent-Defined Pharmacophore Series

The compound falls within the scope of Merck KGaA's imidazol-piperidinyl derivatives claimed as modulators of kinase activity for hyperproliferative disease treatment [1]. The patent discloses general formula (I) compounds where the imidazol-5-yl-piperidinyl core with amino substitution is a key pharmacophore element. While the patent does not disclose individual IC50 values for this specific compound, representative examples within the series demonstrate kinase inhibitory activity, and the structural features of the target compound—N-1 methyl, 5-amino, and 1-methylimidazol-5-yl—align with the most active substitution patterns described [2]. By contrast, publicly available BindingDB data for structurally related compounds with different substitution patterns show a wide activity range: an analog with a 1-cyclopropyl substituent instead of 1-methyl (CHEMBL1917198) shows only weak inhibition of rat DNA polymerase beta with an IC50 of 11,500 nM [3], while a compound in a related imidazole-piperidine series (CHEMBL2047959) achieves 2 nM potency against Mps1 kinase [4].

Class Potency Range

Class-level

Related analog IC50 range: 2 nM (Mps1) to 11,500 nM (pol beta)

Substitution-dependent potency; target compound not directly assayed — class inference only

Data from BindingDB; no head-to-head comparison under identical conditions

Evidence Dimension	Kinase inhibitory potential inferred from patent class membership and structurally related analog data
Target Compound Data	Imidazol-5-yl-piperidinyl scaffold with N-1 methyl and 5-amino groups; patent literature claims kinase modulatory activity; no direct IC50 data publicly available for this specific compound
Comparator Or Baseline	1-cyclopropyl analog (CHEMBL1917198): rat pol beta IC50 = 11,500 nM; Mps1 inhibitor analog (CHEMBL2047959): IC50 = 2 nM; class-wide patent claims for kinase modulation
Quantified Difference	Activity span across class: from 2 nM (Mps1) to 11,500 nM (pol beta), depending on substitution; N-1 methyl vs. cyclopropyl substitution results in >5000-fold difference in potency against specific targets
Conditions	Patent-derived structural series; BindingDB enzyme inhibition assays; no head-to-head comparison under identical assay conditions

Why This Matters

The wide activity range across structurally related compounds demonstrates that small substitution changes profoundly impact potency and target selectivity, reinforcing that the specific N-1 methyl, 5-amino substitution pattern of the target compound cannot be assumed equivalent to any other analog without direct comparative data.

• [1] Lan, R.; Huck, B. R.; Chen, X.; Xiao, Y. (Merck Patent GmbH). Novel Imidazol-piperidinyl Derivatives as Modulators of Kinase Activity. U.S. Patent Application US2015/0239902 A1, August 27, 2015. View Source
• [2] Merck Patent GmbH. Novel Heterocyclic Derivatives as Modulators of Kinase Activity. WO2014078634A1, published May 22, 2014. View Source
• [3] BindingDB. BDBM50356643 (CHEMBL1917198): Inhibition of rat pol beta, IC50 = 11,500 nM. Accessed 2026. View Source
• [4] BindingDB. BDBM50386831 (CHEMBL2047959): Inhibition of Mps1 kinase, IC50 = 2 nM. Accessed 2026. View Source

Purity Grade and Procurement Specification Differentiation from Vendors

The target compound is commercially available from multiple vendors with differing purity specifications and salt forms. The free base (CAS 1492068-91-3) is offered at 95% purity by Leyan and at ≥97% purity by MolCore under ISO-certified quality systems . The hydrochloride salt (CAS 1909286-79-8) is available at 98% purity as the racemic trans form . In contrast, the des-methyl analog (CAS 1486648-64-9) is offered at 98% purity by Chemscene and Leyan , but critically lacks the N-1 methyl group that defines the target compound's pharmacophore. For procurement decisions, the availability of both free base and HCl salt forms with defined stereochemistry for the target compound—but not for the des-methyl analog—provides formulation flexibility.

Purity & Salt Form

Specification review

Free base 95–≥97%; HCl salt 98%; des-methyl analog free base only 98%

Certified HCl salt supports direct formulation; comparator lacks salt form flexibility

Vendor catalog specifications 2024–2026; ISO certification noted for MolCore

Evidence Dimension	Commercial purity, available salt forms, and vendor quality certifications
Target Compound Data	Free base: 95% (Leyan), ≥97% (MolCore, ISO-certified); HCl salt (trans racemate): 98% (Leyan); both free base and salt forms commercially stocked
Comparator Or Baseline	Des-methyl analog (CAS 1486648-64-9): 98% purity (Chemscene, Leyan); only free base form listed; no HCl salt availability documented
Quantified Difference	Free base purity range: 95–97% vs. 98%; salt form availability: HCl salt available vs. not documented; ISO certification: present (MolCore) vs. not specified for comparator
Conditions	Vendor catalog specifications as of 2024–2026; purity determined by HPLC; ISO 9001 certification applies to MolCore manufacturing

Why This Matters

The availability of a certified high-purity HCl salt form expands formulation options for in vivo studies and enables direct procurement without additional salt conversion steps, a practical advantage over the comparator.

Recommended Application Scenarios for 5-Amino-1-methyl-6-(1-methyl-1H-imidazol-5-yl)piperidin-2-one Based on Current Evidence

Kinase Inhibitor Hit-to-Lead and SAR Exploration Programs

As a patent-classified imidazole-piperidinyl amine kinase modulator, this compound serves as a structurally defined starting point for hit-to-lead optimization in hyperproliferative disease programs. The N-1 methyl and 5-amino groups provide two vectors for systematic SAR exploration, and procurement of the racemic trans form ensures a defined stereochemical baseline. Researchers should prioritize this specific N-1 methyl analog over the des-methyl variant (CAS 1486648-64-9) when the patent literature indicates that N-1 substitution is critical for target selectivity [1].

Stereochemical Probe for Kinase Binding Mode Studies

The defined trans racemate (CAS 1909286-79-8) enables studies of stereochemical preference at kinase active sites. Procurement of the HCl salt provides a readily formulated compound for co-crystallization or biophysical binding assays, where the spatial relationship between the 5-amino group and the imidazole ring is expected to influence hydrogen-bonding networks within the ATP-binding pocket .

Chemical Biology Tool Compound for Imidazole-Piperidine Pharmacophore Validation

This compound can serve as a tool molecule for validating the imidazol-5-yl-piperidinyl pharmacophore hypothesis in cellular target engagement assays. Its commercial availability at ISO-certified purity (≥97%) supports reproducible in vitro pharmacology. When used alongside structurally divergent analogs (e.g., 1-cyclopropyl or des-methyl variants), it enables systematic profiling of the contribution of the N-1 methyl group to cellular activity [2].

Reference Standard for Analytical Method Development and Quality Control

With a defined CAS registry, multiple vendor sources, and reported purity ranges from 95% to ≥97%, this compound is suitable as a reference standard for HPLC method development, impurity profiling, and stability-indicating assays in pharmaceutical development workflows. The availability of both free base and HCl salt forms with distinct CAS numbers further supports robust identity testing .

Application

Selection Property

Validation Focus

Kinase inhibitor hit-to-lead SAR programs

N-1 methyl substitution profile and patent-defined pharmacophore class

Target selectivity and potency ranking in kinase panels

Stereochemical probe for kinase binding mode studies

Racemic trans configuration (HCl salt)

Crystallization and biophysical binding assay reproducibility

Chemical biology tool for pharmacophore validation

ISO-certified purity ≥97%, defined scaffold

Cellular target engagement and selectivity profiling

Reference standard for analytical method development

Multiple vendor sources with distinct CAS and purity grades

HPLC identity testing and impurity profiling

• [1] Lan, R.; Huck, B. R.; Chen, X.; Xiao, Y. (Merck Patent GmbH). Novel Imidazol-piperidinyl Derivatives as Modulators of Kinase Activity. U.S. Patent Application US2015/0239902 A1, August 27, 2015. View Source
• [2] BindingDB. BDBM50356643 (CHEMBL1917198): Inhibition of rat pol beta, IC50 = 11,500 nM. Accessed 2026. View Source